Cas no 90418-01-2 (3-methylquinazoline-4(3H)-thione)

• Product Name: 3-methylquinazoline-4(3H)-thione
• CAS No: 90418-01-2
• MF: C₉H₈N₂S
• MW: 176.238220214844
• CID: 994790
• PubChem ID: 261671
• Update Time: 2025-04-20

3-methylquinazoline-4(3H)-thione Chemical and Physical Properties

Names and Identifiers

• 3-methylquinazoline-4(3H)-thione
• 3-methylquinazoline-4-thione
• NSC 94559
• CHEMBL100557
• NSC-94559
• NSC94559
• NCIOpen2_001590
• Z94Y3N8QXV
• UNII-Z94Y3N8QXV
• 90418-01-2
• DTXSID40238168
• 3-Methyl-4(3H)-quinazolinethione
• 4(3H)-QUINAZOLINETHIONE, 3-METHYL-
• DS-014282

• Inchi： 1S/C9H8N2S/c1-11-6-10-8-5-3-2-4-7(8)9(11)12/h2-6H,1H3
• InChI Key： UTEALFWWKJWPMW-UHFFFAOYSA-N
• SMILES： S=C1C2C=CC=CC=2N=CN1C

Computed Properties

• Exact Mass: 176.041
• Monoisotopic Mass: 176.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.7Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 144-147 ºC
• Boiling Point: 303.4°C at 760 mmHg
• Flash Point: 137.3°C
• Refractive Index: 1.66
• Solubility: Very slightly soluble (0.62 g/l) (25 º C),
• PSA: 49.91000
• LogP: 2.30280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines